molecular formula C18H22N4O2S B5616800 N-[2-(4,5-dimethyl-1,3-thiazol-2-yl)ethyl]-5-oxo-1-(2-pyridinylmethyl)-3-pyrrolidinecarboxamide

N-[2-(4,5-dimethyl-1,3-thiazol-2-yl)ethyl]-5-oxo-1-(2-pyridinylmethyl)-3-pyrrolidinecarboxamide

Cat. No. B5616800
M. Wt: 358.5 g/mol
InChI Key: ZTIPMPAJFZXMRZ-UHFFFAOYSA-N
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Description

This chemical compound belongs to a class of organic compounds known for their complex molecular structures. It includes multiple functional groups like thiazole, pyridine, and pyrrolidine rings, contributing to its unique chemical and physical properties.

Synthesis Analysis

The synthesis of related compounds often involves multi-step reactions. For example, Okumura et al. (1998) described a stepwise method for synthesizing a similar compound with a 3,6-di(2-thiazolyl)-2-(4-thiazolyl)pyridine derivative, crucial for synthesizing antibiotics like micrococcin P (Okumura et al., 1998).

Molecular Structure Analysis

The molecular structure of compounds in this category often involves stereochemical investigations. Demir-Ordu et al. (2015) analyzed similar structures using NMR spectroscopy, elucidating the configurations of stereogenic centers (Demir-Ordu et al., 2015).

Chemical Reactions and Properties

The chemical reactions involving these compounds can be complex. For instance, Žugelj et al. (2009) demonstrated transformations involving thiazole derivatives, which are chemically related to the compound (Žugelj et al., 2009).

Physical Properties Analysis

Understanding the physical properties of such compounds requires spectroscopic and computational methods. Singh et al. (2013) conducted a combined experimental and theoretical study, providing insights into the physical properties of similar compounds (Singh et al., 2013).

Chemical Properties Analysis

The chemical properties of these compounds can be determined through various synthetic and analytical methods. Idhayadhulla et al. (2010) synthesized a related compound and characterized its chemical properties using IR, NMR, and mass spectral data (Idhayadhulla et al., 2010).

properties

IUPAC Name

N-[2-(4,5-dimethyl-1,3-thiazol-2-yl)ethyl]-5-oxo-1-(pyridin-2-ylmethyl)pyrrolidine-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H22N4O2S/c1-12-13(2)25-16(21-12)6-8-20-18(24)14-9-17(23)22(10-14)11-15-5-3-4-7-19-15/h3-5,7,14H,6,8-11H2,1-2H3,(H,20,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZTIPMPAJFZXMRZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(SC(=N1)CCNC(=O)C2CC(=O)N(C2)CC3=CC=CC=N3)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H22N4O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

358.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[2-(4,5-dimethyl-1,3-thiazol-2-yl)ethyl]-5-oxo-1-(2-pyridinylmethyl)-3-pyrrolidinecarboxamide

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